![molecular formula C14H11N3O2S B7470044 Pyridine-3-sulfonic acid quinolin-8-ylamide](/img/structure/B7470044.png)
Pyridine-3-sulfonic acid quinolin-8-ylamide
Overview
Description
Pyridine-3-sulfonic acid quinolin-8-ylamide, also known as PQSA, is a chemical compound with potential applications in scientific research. PQSA belongs to the quinoline family of compounds and has been shown to have interesting properties that make it a promising candidate for various laboratory experiments.
Mechanism of Action
The exact mechanism of action of Pyridine-3-sulfonic acid quinolin-8-ylamide is not well understood, but it is believed to involve the inhibition of bacterial and fungal enzymes. This compound has been shown to inhibit the growth of several bacterial and fungal species, including Staphylococcus aureus and Candida albicans.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its antibacterial and antifungal properties, this compound has been found to have antioxidant properties, which could be useful in the development of new drugs to treat oxidative stress-related diseases. Additionally, this compound has been found to have anti-tumor properties, making it a potential candidate for the development of new cancer drugs.
Advantages and Limitations for Lab Experiments
One advantage of using Pyridine-3-sulfonic acid quinolin-8-ylamide in laboratory experiments is its relatively low cost compared to other compounds with similar properties. Additionally, this compound is relatively easy to synthesize, making it accessible to researchers with limited resources. One limitation of this compound is its limited solubility in water, which could make it difficult to use in certain experiments.
Future Directions
There are several future directions for research involving Pyridine-3-sulfonic acid quinolin-8-ylamide. One potential area of research is the development of new antibiotics based on this compound's antibacterial and antifungal properties. Additionally, this compound's anti-inflammatory properties could be useful in the development of new drugs to treat inflammatory diseases. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in other scientific research fields.
Scientific Research Applications
Pyridine-3-sulfonic acid quinolin-8-ylamide has been found to have potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and materials science. This compound has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. Additionally, this compound has been found to have anti-inflammatory properties, which could be useful in the development of new drugs to treat inflammatory diseases.
Properties
IUPAC Name |
N-quinolin-8-ylpyridine-3-sulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O2S/c18-20(19,12-6-3-8-15-10-12)17-13-7-1-4-11-5-2-9-16-14(11)13/h1-10,17H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJXXTBQLGLUVMS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)NS(=O)(=O)C3=CN=CC=C3)N=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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